Cas no 2680885-37-2 (1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2680885-37-2
• MF: C₁₂H₁₆F₃N₃O₅
• MW: 339.267753601074
• CID: 5628613
• PubChem ID: 165943225
• Update Time: 2025-05-20

1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
• EN300-28296827
• 2680885-37-2

• Inchi： 1S/C12H16F3N3O5/c1-3-22-8(23-4-2)6-18-9(7(5-16-18)10(19)20)17-11(21)12(13,14)15/h5,8H,3-4,6H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key： FLQZCCPVJAPXHF-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)C=NN1CC(OCC)OCC)=O)(F)F

Computed Properties

• Exact Mass: 339.10420511g/mol
• Monoisotopic Mass: 339.10420511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on 1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

1-(2,2-Diethoxyethyl)-5-(2,2,2-Trifluoroacetamido)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2680885-37-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and trifluoroacetamido functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes both diethoxyethyl and carboxylic acid moieties, makes it particularly valuable for designing novel drug candidates and agrochemicals.

The CAS 2680885-37-2 compound is often explored for its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly interested in its role as a building block for creating more complex molecules, thanks to its reactive sites that allow for further functionalization. The presence of the trifluoroacetamido group enhances its metabolic stability, a critical factor in the design of long-acting pharmaceuticals.

In recent years, the demand for 1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid has surged due to its relevance in precision medicine and targeted therapy. The compound's ability to interact with specific biological targets aligns with the growing trend toward personalized healthcare solutions. Additionally, its utility in crop protection formulations has made it a subject of interest in agricultural research, particularly in the development of eco-friendly pesticides.

From a synthetic chemistry perspective, CAS 2680885-37-2 offers several advantages. Its pyrazole-4-carboxylic acid scaffold is amenable to various chemical modifications, enabling the creation of diverse derivatives with tailored properties. This flexibility is crucial for addressing challenges in drug resistance and pest control, where customized solutions are often required. The compound's stability under standard laboratory conditions further enhances its appeal as a research tool.

The market for 1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid is expected to grow steadily, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions alike are investing in the exploration of its potential, particularly in the context of rare diseases and neglected tropical diseases. Its compatibility with modern green chemistry principles also positions it as a sustainable choice for industrial applications.

Quality control and regulatory compliance are paramount when working with CAS 2680885-37-2. Reputable suppliers ensure that the compound meets stringent purity standards, typically exceeding 98%, to guarantee reliable results in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity, making it a trusted component in both discovery and development pipelines.

Looking ahead, 1-(2,2-diethoxyethyl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture. Its unique combination of chemical properties and biological activity makes it a standout candidate for innovation in these fields. As research continues to uncover new applications, this compound is likely to remain at the forefront of scientific and industrial progress.